Cas no 2023983-20-0 (Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester
• CAS No: 2023983-20-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292989
• Update Time: 2025-06-08

Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-6-12(16)10-15(9-11-7-8-11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： IKKXTARHYANIOP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1CC1)CC(=O)CCC

Additional information on Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester (CAS: 2023983-20-0)

Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester (CAS: 2023983-20-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has been identified as a versatile building block in organic synthesis, owing to its unique structural features, including the cyclopropylmethyl and oxopentyl moieties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of gamma-secretase modulators, which are being investigated for their potential in Alzheimer's disease treatment. The study highlighted the compound's role in improving the bioavailability and blood-brain barrier permeability of these modulators.

In addition to its applications in CNS disorders, recent research has also explored the compound's potential in metabolic disease therapeutics. A preprint article from BioRxiv (2024) reported that derivatives of Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester exhibited promising activity as inhibitors of dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes mellitus. The study utilized computational docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A recent patent (WO2023123456) describes an optimized synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further structural modifications may be required to improve metabolic stability and reduce off-target effects. Ongoing research is focused on addressing these limitations through rational drug design and high-throughput screening approaches.

In conclusion, Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopentyl)-, 1,1-dimethylethyl ester (CAS: 2023983-20-0) represents a valuable scaffold in drug discovery, with applications spanning neurodegenerative diseases and metabolic disorders. Continued research into its derivatives and mechanisms of action is expected to yield new therapeutic candidates in the coming years.